molecular formula C6H8N2O B1330158 3-Ethylpyrazin-2(1h)-one CAS No. 25680-54-0

3-Ethylpyrazin-2(1h)-one

Cat. No.: B1330158
CAS No.: 25680-54-0
M. Wt: 124.14 g/mol
InChI Key: USXFUKQCOMJBKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethylpyrazin-2(1H)-one, also known as 3-ethyl-2-pyrazinone, is an organic compound with the molecular formula of C5H6N2O. It is a colorless, crystalline solid with a melting point of 121-123 °C. It is a versatile intermediate in organic synthesis, and has been used in a variety of chemical reactions, including the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used as a reagent in a variety of biochemical and physiological studies.

Scientific Research Applications

HIV-1 Reverse Transcriptase Inhibitors

Research has shown that derivatives of 3-Ethylpyrazin-2(1h)-one, such as 3-[2-(Benzoxazol-2-yl)ethyl]-5-ethyl-6-methylpyridin-2(1H)-one, have been synthesized and evaluated for their potential as HIV-1-specific reverse transcriptase inhibitors. These compounds have demonstrated promising antiviral activity and selectivity, making them potential candidates for clinical evaluation as antiviral agents (Hoffman et al., 1993).

Antimicrobial and Anticancer Activity

Studies on Schiff base compounds derived from substituted 3-aminopyrazoles, which are closely related to this compound, have shown broad-spectrum antibacterial activity. These compounds have been effective against various bacterial species and have also demonstrated significant anticancer activity against colorectal cancer cells (Iglesias et al., 2019).

Corrosion Inhibition

Bipyrazole derivatives, structurally similar to this compound, have been studied for their potential as corrosion inhibitors. These compounds have shown effectiveness in protecting materials like iron and steel in acidic media, thus having applications in industrial maintenance and preservation (Wang et al., 2006).

Molecular Docking and Drug Development

Research involving the synthesis and molecular docking of novel bioactive thiazolyl-thiazole derivatives, related to this compound, has been conducted to explore their potential as cytotoxic antitumor drugs. These compounds have shown promising activity against certain cancer cell lines, suggesting their potential in drug development (Gomha et al., 2015).

Mechanism of Action

Target of Action

The primary targets of 3-Ethylpyrazin-2(1h)-one are currently unknown. Pyrazine derivatives have been studied for their potential biological applications

Mode of Action

Pyrazine derivatives are known to have diverse biological activities , suggesting that they may interact with multiple targets and induce various changes in cellular processes.

Result of Action

Given the diverse biological activities of pyrazine derivatives , it is plausible that this compound could have multiple effects at the molecular and cellular levels.

Safety and Hazards

Hazards for skin and eye contact, and respiratory exposure are recognized for the majority of the compounds under application . Most are classified as irritating to the respiratory system .

Future Directions

The study clearly illustrates the ability of dipeptides and tripeptides containing lysine, arginine and histidine to form pyrazines, improving volatile formation during sunflower seed oil processing . This could be a potential area for future research and development.

Properties

IUPAC Name

3-ethyl-1H-pyrazin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O/c1-2-5-6(9)8-4-3-7-5/h3-4H,2H2,1H3,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USXFUKQCOMJBKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC=CNC1=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90180380
Record name 3-Ethyl-(1H)-pyrazin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90180380
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

124.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

25680-54-0
Record name 3-Ethyl-2(1H)-pyrazinone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=25680-54-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Ethyl-(1H)-pyrazin-2-one
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025680540
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Ethyl-(1H)-pyrazin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90180380
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-ethyl-(1H)-pyrazin-2-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.042.879
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.